Cas no 2229629-14-3 (1-4-(dimethylamino)-3-fluorophenyl-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229629-14-3
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 6092803
• PubChem ID: 165713864
• Update Time: 2025-06-08

1-4-(dimethylamino)-3-fluorophenyl-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluorocyclopropane-1-carboxylic acid
• 1-[4-(dimethylamino)-3-fluorophenyl]-2,2-difluorocyclopropane-1-carboxylic acid
• 2229629-14-3
• EN300-1952291

• Inchi： 1S/C12H12F3NO2/c1-16(2)9-4-3-7(5-8(9)13)11(10(17)18)6-12(11,14)15/h3-5H,6H2,1-2H3,(H,17,18)
• InChI Key： GXNOEBNMAKAFGF-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC(=C(C=1)F)N(C)C)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229629-14-3)

1-4-(dimethylamino)-3-fluorophenyl-2,2-difluorocyclopropane-1-carboxylic acid, identified by the CAS number 2229629-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane core substituted with fluorine and amino functional groups, which endows it with unique chemical and biological properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents.

The dimethylamino group at the 4-position of the phenyl ring introduces basicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. Meanwhile, the presence of two difluorocyclopropane units at the 2-position enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for pharmacological applications. The fluorophenyl moiety further contributes to the compound's binding affinity by providing hydrophobic interactions and electronic modulation.

In recent years, there has been growing interest in the development of fluorinated heterocycles due to their ability to improve drug-like properties such as bioavailability, metabolic stability, and target engagement. The cyclopropane ring, a three-membered carbon structure, is known for its strain energy, which can be harnessed to enhance reactivity and binding affinity. The incorporation of fluorine atoms into this framework not only increases electronic density but also introduces rigidity, which can be beneficial for optimizing receptor interactions.

Recent studies have highlighted the potential of 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluorocyclopropane-1-carboxylic acid as a lead compound in the synthesis of kinase inhibitors and other therapeutic agents. For instance, researchers have demonstrated its efficacy in modulating the activity of tyrosine kinases by leveraging its ability to interact with key residues in the ATP-binding pocket. The fluorine atoms have been shown to play a critical role in stabilizing enzyme-inhibitor complexes through hydrophobic interactions, while the dimethylamino group facilitates optimal positioning for hydrogen bonding.

The structural motif of this compound also aligns well with current trends in drug design, where molecular fragments with known biological activity are fused or modified to enhance pharmacological profiles. The cyclopropane scaffold has been successfully employed in various drug candidates due to its ability to induce conformational constraints that improve binding specificity. Additionally, the presence of fluorine atoms allows for fine-tuning of electronic properties, enabling precise control over binding affinities and selectivity.

From a synthetic chemistry perspective, 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluorocyclopropane-1-carboxylic acid represents an intriguing challenge due to its complex stereochemistry and functional group compatibility. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining high enantiomeric purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have proven invaluable in assembling this intricate structure.

The pharmacokinetic properties of this compound have also been extensively evaluated in preclinical studies. The combination of lipophilicity provided by the cyclopropane and fluorine substituents with the basicity introduced by the dimethylamino group suggests favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Preliminary data indicate that this molecule exhibits good solubility in both aqueous and organic solvents, which is essential for formulation development.

Future directions in research may focus on exploring analogs of 1-4-(dimethylamino)-3-fluorophenyl-2,2-difluorocyclopropane-1-carboxylic acid by modifying substituents or altering the core scaffold. Computational modeling and high-throughput screening techniques will likely play a pivotal role in identifying novel derivatives with enhanced therapeutic potential. Furthermore, investigation into mechanisms of action will provide deeper insights into how this compound interacts with biological targets at a molecular level.

In conclusion,1-4-(dimethylamino)-3-fluorophenyl-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229629-14-3) is a structurally sophisticated molecule with significant promise in pharmaceutical research. Its unique combination of functional groups makes it an ideal candidate for developing next-generation therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.